![molecular formula C28H38N2O2 B1243810 1-Cyclohexyl-4-(4-(2-methoxyphenyl)piperazin-1-yl)-2-methyl-2-phenylbutan-1-one CAS No. 228418-79-9](/img/structure/B1243810.png)
1-Cyclohexyl-4-(4-(2-methoxyphenyl)piperazin-1-yl)-2-methyl-2-phenylbutan-1-one
Overview
Description
1-Cyclohexyl-4-(4-(2-methoxyphenyl)piperazin-1-yl)-2-methyl-2-phenylbutan-1-one, also known as AH-7921, is a synthetic opioid analgesic drug that was first synthesized in the 1970s. It belongs to the class of drugs known as designer drugs, which are synthetic analogs of controlled substances that are designed to mimic their effects. AH-7921 has been found to have potent analgesic effects and has been studied extensively for its potential use in pain management.
Scientific Research Applications
Potential Use in Oncology and Diagnostics
1-Cyclohexyl-4-(4-(2-methoxyphenyl)piperazin-1-yl)-2-methyl-2-phenylbutan-1-one, known as PB28, has been identified as a promising candidate for therapeutic and diagnostic applications in oncology. Modifications to reduce its lipophilicity have been explored to enhance its utility in this field, particularly in the development of positron emission tomography (PET) radiotracers. These analogues show potential for entry into tumor cells and have been evaluated for their affinity within receptor subtypes, with one compound displaying significant σ2 selectivity and moderate activity at the P-gp efflux pump (Abate et al., 2011).
Anti-Cancer and Molecular Docking Investigations
The compound has been involved in studies related to its anti-cancer activity, particularly against bone cancer. Research includes the synthesis and evaluation of its structure and molecular docking to understand its potential antiviral activity by calculating binding sites for specific proteins (Lv et al., 2019).
Bioactivity Studies
It has also been the subject of bioactivity studies, where analogs and derivatives have been synthesized and evaluated for their cytotoxic, anticancer, and enzyme inhibitory effects. These studies contribute to understanding the compound's potential as a lead for further drug development (Gul et al., 2019).
PET Imaging and Serotonin Receptors
Research into PET imaging of serotonin receptors has utilized derivatives of this compound. Comparative studies with other radioligands have been conducted to evaluate their potential in quantifying receptors in human subjects, contributing to the understanding of neurological conditions (Choi et al., 2015).
Synthesis and In Vivo Evaluation for Sigma-2 Receptors
The compound's synthesis and in vivo evaluation as a PET radioligand for studying sigma-2 receptors have been explored. These studies provide insights into its properties and potential limitations for brain studies using PET (Kassiou et al., 2005).
Properties
IUPAC Name |
1-cyclohexyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-2-methyl-2-phenylbutan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H38N2O2/c1-28(24-13-7-4-8-14-24,27(31)23-11-5-3-6-12-23)17-18-29-19-21-30(22-20-29)25-15-9-10-16-26(25)32-2/h4,7-10,13-16,23H,3,5-6,11-12,17-22H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXVHRYDXBSTHCF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCN1CCN(CC1)C2=CC=CC=C2OC)(C3=CC=CC=C3)C(=O)C4CCCCC4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H38N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20430946 | |
Record name | 1-Cyclohexyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-2-methyl-2-phenylbutan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20430946 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
434.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
228418-79-9 | |
Record name | 1-Cyclohexyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-2-methyl-2-phenylbutan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20430946 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.